Cas no 573704-48-0 (Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-)

Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
- N-(2-chloro-3,5-dimethoxyphenyl)acetamide
- YXA70448
- N-(2-Chloro-3,5-dimethoxy-phenyl)-acetamide
- SCHEMBL374670
- BS-41883
- SB80498
- W10411
- CS-0037695
- AM805760
- ZODNQSBFLDLKHW-UHFFFAOYSA-N
- DA-42048
- 573704-48-0
-
- MDL: MFCD23726569
- Inchi: InChI=1S/C10H12ClNO3/c1-6(13)12-8-4-7(14-2)5-9(15-3)10(8)11/h4-5H,1-3H3,(H,12,13)
- InChI Key: ZODNQSBFLDLKHW-UHFFFAOYSA-N
- SMILES: CC(=O)NC1=CC(=CC(=C1Cl)OC)OC
Computed Properties
- Exact Mass: 229.05066
- Monoisotopic Mass: 229.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 391.4±42.0 °C at 760 mmHg
- Flash Point: 190.5±27.9 °C
- PSA: 47.56
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1263076-100mg |
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- |
573704-48-0 | 95% | 100mg |
$255 | 2023-09-04 | |
eNovation Chemicals LLC | Y1263076-250mg |
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- |
573704-48-0 | 95% | 250mg |
$375 | 2023-09-04 | |
eNovation Chemicals LLC | Y1263076-5g |
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- |
573704-48-0 | 95% | 5g |
$1880 | 2023-09-04 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108335-250mg |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 250mg |
¥1947.00 | 2024-05-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108335-100mg |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 100mg |
¥1164.00 | 2024-05-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108335-1g |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 1g |
¥3894.00 | 2024-05-08 | |
eNovation Chemicals LLC | Y1263076-1g |
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- |
573704-48-0 | 95% | 1g |
$665 | 2023-09-04 | |
Crysdot LLC | CD12059603-5g |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 5g |
$1340 | 2024-07-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108335-5g |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 5g |
¥10015.00 | 2024-05-08 | |
Crysdot LLC | CD12059603-1g |
N-(2-Chloro-3,5-dimethoxyphenyl)acetamide |
573704-48-0 | 95+% | 1g |
$446 | 2024-07-24 |
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- Related Literature
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
-
Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
Additional information on Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)-
Comprehensive Overview of Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- (CAS No. 573704-48-0)
Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- (CAS No. 573704-48-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a chloro and dimethoxy-substituted phenyl ring, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a key intermediate in synthesizing more complex molecules with bioactive properties.
The growing interest in N-(2-chloro-3,5-dimethoxyphenyl)acetamide is driven by its versatility in chemical reactions. Its structural motifs, including the acetamide group and aromatic ring substitutions, make it a valuable building block in medicinal chemistry. Recent studies highlight its potential in developing novel therapeutics targeting metabolic disorders and inflammatory diseases, aligning with current trends in personalized medicine and sustainable healthcare solutions.
In the agrochemical sector, CAS 573704-48-0 is explored for its herbicidal and fungicidal properties. With the global push toward eco-friendly crop protection methods, this compound's mode of action is being investigated to reduce environmental impact while maintaining efficacy. Its compatibility with green chemistry principles makes it a candidate for next-generation agrochemical formulations, addressing the rising demand for sustainable farming practices.
The synthesis of Acetamide, N-(2-chloro-3,5-dimethoxyphenyl)- involves multi-step organic reactions, often starting from commercially available precursors like 2-chloro-3,5-dimethoxyaniline. Optimization of synthetic routes to improve yield and purity remains a focal point for industrial chemists, especially with the increasing adoption of automation and AI-driven reaction prediction tools in modern laboratories.
Analytical characterization of this compound typically employs techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent quality standards required in pharmaceutical and agrochemical applications. The compound's stability under various storage conditions is also a critical factor for manufacturers, as it influences shelf-life and transportation logistics.
From a commercial perspective, the demand for 573704-48-0 is rising in parallel with advancements in precision agriculture and targeted drug delivery systems. Suppliers are increasingly offering customized packaging and purity grades to meet diverse research needs, reflecting the compound's expanding role in niche markets. Regulatory compliance, particularly concerning REACH and FDA guidelines, further shapes its supply chain dynamics.
Future research directions for N-(2-chloro-3,5-dimethoxyphenyl)acetamide may explore its derivatives for enhanced bioactivity or reduced toxicity profiles. Collaborative efforts between academia and industry could accelerate its adoption in commercial products, leveraging computational modeling to predict structure-activity relationships. As sustainability becomes a priority across sectors, this compound’s potential in circular economy models—such as recyclable catalysts or biodegradable formulations—may unlock new opportunities.
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